1-[(4-fluorophenyl)sulfonyl]-3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-3-[1-(2-methoxyethyl)imidazol-2-yl]piperidine
• InChI: InChI=1S/C17H22FN3O3S/c1-24-12-11-20-10-8-19-17(20)14-3-2-9-21(13-14)25(22,23)16-6-4-15(18)5-7-16/h4-8,10,14H,2-3,9,11-13H2,1H3
• InChI Key: VOONWXRHNYJOHI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H22FN3O3S
• Molecular Weight: 367.4 g/mol

Description

Compounds involving sulfonamide and piperidine structures have been extensively studied for various applications, including medicinal chemistry due to their diverse biological activities. The synthesis and investigation of these compounds contribute significantly to understanding their chemical and physical properties, which are crucial for their potential applications.

Synthesis Analysis

Synthesis of sulfonamide and piperidine derivatives often involves nucleophilic substitution reactions, condensation, and sometimes complex formation with metals. For instance, a series of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives were designed and synthesized by connection reaction of 1,3,4-thiadiazol with N-substitued piperazine (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of sulfonamide and piperidine derivatives is characterized using spectroscopic techniques and X-ray diffraction studies. These methods reveal details like crystal system, space group, and molecular conformations. For example, the structure of a similar compound was determined to crystallize in the monoclinic crystal system with the piperidine ring in chair conformation (S. Naveen et al., 2015).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including electrophilic substitution, nucleophilic displacement, and cycloaddition reactions. For example, the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride was demonstrated (R. Katoch-Rouse, A. Horti, 2003).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline form are crucial for understanding the compound's behavior under different conditions. These properties are often determined experimentally through crystallography and thermogravimetric analysis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with other chemical entities, are essential for predicting the compound's behavior in chemical reactions and potential applications. For instance, the antimicrobial activity of sulfonamide derivatives against various pathogens highlights the chemical property of interest in pharmaceutical research (K. Vinaya et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs containing a piperidine ring act on the central nervous system.